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Compound of Interest

Compound Name: Benzyl-PEG9-alcohol

Cat. No.: B1445352

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl-PEG9-alcohol, a versatile
heterobifunctional linker critical in bioconjugation and drug development. The document details
its physicochemical properties, applications, and relevant experimental considerations.

Core Properties of Benzyl-PEG9-alcohol

Benzyl-PEG9-alcohol is a polyethylene glycol (PEG) derivative that features a benzyl ether at
one terminus and a hydroxyl group at the other. The PEG chain, consisting of nine ethylene
glycol units, imparts increased hydrophilicity to molecules it is conjugated with, which can
enhance their solubility and pharmacokinetic profiles. The terminal benzyl group serves as a
stable protecting group for the hydroxyl functionality, which can be removed under specific
conditions to allow for further chemical modification.

There appears to be some discrepancy in the reported molecular weight and chemical formula
for this compound across different commercial suppliers. This is likely due to variations in the
length of the PEG chain or the presence of different isotopes. Researchers should always refer
to the certificate of analysis provided by the supplier for batch-specific information.

A summary of the reported physicochemical properties is presented below:
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Property Value (Supplier 1) Value (Supplier 2) Citation
Molecular Weight 460.6 g/mol 504.62 g/mol [1112]
Chemical Formula C23H4009 C25H44010 [1][2]
CAS Number 477775-73-8 868594-48-3 [1][2]
Appearance Colorless liquid - [3]
Solubility Soluble in water - [4]

0 - 4 °C for short term,
Storage -20°C for long term [1][2]
-20 °C for long term

Applications in Research and Drug Development

The primary application of Benzyl-PEG9-alcohol lies in its use as a linker molecule in the
synthesis of more complex chemical entities, particularly in the field of drug delivery and
bioconjugation.[4] The terminal hydroxyl group can be chemically modified to introduce a
variety of functional groups, enabling the covalent attachment of Benzyl-PEG9-alcohol to
proteins, peptides, small molecules, or other biomolecules.[4]

Key Applications Include:

« PROTACSs: Benzyl-PEG9-alcohol is utilized as a PEG-based linker for the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[5] PROTACSs are heterobifunctional molecules
that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and
subsequent degradation of the target protein. The PEG linker in this context provides the
necessary spatial separation and orientation between the target-binding and E3 ligase-
binding moieties.

o Antibody-Drug Conjugates (ADCs): The hydrophilic nature of the PEG chain can improve the
solubility and pharmacokinetic properties of ADCs.[6]

o Surface Modification: The hydroxyl group can be used to attach the PEG linker to surfaces,
modifying their properties to, for example, reduce non-specific protein adsorption.[6]
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Experimental Considerations and Protocols

The utility of Benzyl-PEG9-alcohol stems from the reactivity of its terminal hydroxyl group and
the ability to deprotect the benzyl ether.

Deprotection of the Benzyl Group:

The benzyl group is a common protecting group for alcohols and can be removed via catalytic
hydrogenation.[1] A typical procedure involves dissolving the Benzyl-PEG9-alcohol in a
suitable solvent, such as ethanol or methanol, and adding a palladium catalyst (e.g., 10%
Pd/C). The reaction mixture is then stirred under a hydrogen atmosphere until the deprotection
is complete, as monitored by techniques like Thin Layer Chromatography (TLC) or Mass
Spectrometry.

Functionalization of the Hydroxyl Group:

The terminal alcohol can be converted into various other functional groups to facilitate
conjugation. For instance, it can be oxidized to an aldehyde or a carboxylic acid, or converted
to a leaving group (e.g., tosylate or mesylate) for nucleophilic substitution reactions.

General Workflow for Bioconjugation using a PEG Linker

The following diagram illustrates a generalized workflow for the use of a heterobifunctional
PEG linker, such as Benzyl-PEG9-alcohol, in bioconjugation.
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General Workflow for Bioconjugation using a PEG Linker
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Caption: A generalized workflow for the activation and use of a PEG linker.
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Synthesis of Benzyl Alcohol Derivatives

While specific synthesis protocols for Benzyl-PEG9-alcohol are proprietary to manufacturers,
the synthesis of benzyl alcohols, in general, can be achieved through various chemical
reactions. For instance, the Cannizzaro reaction involves the disproportionation of an aromatic
aldehyde, like benzaldehyde, in the presence of a strong base to yield benzyl alcohol and a
benzoate salt.[7] Another common method is the hydrolysis of benzyl chloride.[8] More
advanced techniques involve the hydroxymethylation of phenylboronic acids.[9]

Synthesis of Benzyl Alcohol via Cannizzaro Reaction

The following diagram outlines the key steps in the synthesis of benzyl alcohol from
benzaldehyde via the Cannizzaro reaction.

Cannizzaro Reaction for Benzyl Alcohol Synthesis

Gx Benzaldehyde) (Strong Base (e.g., KOH))
(Reaction Mixture)

Reduction Oxidation

(Benzyl Alcohol (Reduction ProductD (Potassium Benzoate (Oxidation ProductD

Click to download full resolution via product page

Caption: Simplified schematic of the Cannizzaro reaction.

Safety and Handling

Benzyl alcohol, the core structural motif, has low acute toxicity.[3] However, it can cause
hypersensitivity reactions in some individuals.[10] For Benzyl-PEG9-alcohol, it is
recommended to handle the compound in a well-ventilated area and use appropriate personal
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protective equipment (PPE), including gloves and safety glasses. Refer to the manufacturer's
Safety Data Sheet (SDS) for detailed safety information.

In summary, Benzyl-PEG9-alcohol is a valuable tool for researchers in drug development and
bioconjugation. Its properties allow for the synthesis of complex biomolecular constructs with
enhanced solubility and tailored functionalities. Careful consideration of its chemical properties
and handling requirements is essential for its successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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